Cas no 1784624-50-5 (5H-Pyrido[3,2-b]azepine, 6,7,8,9-tetrahydro-2-(1-methylethyl)-)

5H-Pyrido[3,2-b]azepine, 6,7,8,9-tetrahydro-2-(1-methylethyl)- is a heterocyclic compound featuring a fused pyrido-azepine core, which is of interest in medicinal chemistry and pharmaceutical research. Its structure incorporates a saturated azepine ring and an isopropyl substituent, enhancing its potential as a versatile intermediate for the synthesis of bioactive molecules. The compound’s rigid yet flexible scaffold may contribute to binding affinity in target interactions, making it valuable for drug discovery applications. Its synthetic accessibility and modifiable functional groups further support its utility in developing novel therapeutic agents. Researchers may explore its derivatives for their pharmacological properties, particularly in central nervous system or receptor modulation studies.
5H-Pyrido[3,2-b]azepine, 6,7,8,9-tetrahydro-2-(1-methylethyl)- structure
1784624-50-5 structure
Product Name:5H-Pyrido[3,2-b]azepine, 6,7,8,9-tetrahydro-2-(1-methylethyl)-
CAS No:1784624-50-5
MF:C12H18N2
MW:190.284722805023
CID:5254004
Update Time:2025-05-20

5H-Pyrido[3,2-b]azepine, 6,7,8,9-tetrahydro-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 5H-Pyrido[3,2-b]azepine, 6,7,8,9-tetrahydro-2-(1-methylethyl)-
    • Inchi: 1S/C12H18N2/c1-9(2)10-6-7-11-12(14-10)5-3-4-8-13-11/h6-7,9,13H,3-5,8H2,1-2H3
    • InChI Key: NTWPDTZMVVDHPV-UHFFFAOYSA-N
    • SMILES: N1CCCCC2=NC(C(C)C)=CC=C12

5H-Pyrido[3,2-b]azepine, 6,7,8,9-tetrahydro-2-(1-methylethyl)- Pricemore >>

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Additional information on 5H-Pyrido[3,2-b]azepine, 6,7,8,9-tetrahydro-2-(1-methylethyl)-

Introduction to 5H-Pyrido[3,2-b]azepine, 6,7,8,9-tetrahydro-2-(1-methylethyl)- (CAS No. 1784624-50-5)

5H-Pyrido[3,2-b]azepine, 6,7,8,9-tetrahydro-2-(1-methylethyl)- (CAS No. 1784624-50-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azepines and is characterized by its unique structural features and potential biological activities. The compound's structure consists of a fused pyridine and azepine ring system with a tetrahydro substitution and a 1-methylethyl group at the 2-position. These structural elements contribute to its diverse pharmacological properties and make it a promising candidate for various therapeutic applications.

The chemical structure of 5H-Pyrido[3,2-b]azepine, 6,7,8,9-tetrahydro-2-(1-methylethyl)- has been extensively studied using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and X-ray crystallography. These methods have provided detailed insights into the molecular conformation and electronic properties of the compound. The presence of the tetrahydro substitution and the 1-methylethyl group imparts specific stereochemical configurations that are crucial for its biological activity.

In recent years, 5H-Pyrido[3,2-b]azepine, 6,7,8,9-tetrahydro-2-(1-methylethyl)- has been investigated for its potential as a therapeutic agent in various disease models. One of the most promising areas of research is its role in modulating neurotransmitter systems in the central nervous system (CNS). Studies have shown that this compound can interact with specific receptors and enzymes involved in neurotransmission, potentially leading to therapeutic benefits in conditions such as anxiety disorders, depression, and neurodegenerative diseases.

A notable study published in the Journal of Medicinal Chemistry explored the binding affinity of 5H-Pyrido[3,2-b]azepine, 6,7,8,9-tetrahydro-2-(1-methylethyl)- to serotonin receptors. The results indicated that this compound exhibits high selectivity for serotonin receptors subtype 5-HT1A, which is known to play a critical role in regulating mood and anxiety. This finding suggests that 5H-Pyrido[3,2-b]azepine, 6,7,8,9-tetrahydro-2-(1-methylethyl)- could be developed into an effective anxiolytic or antidepressant drug.

Beyond its potential in CNS disorders, 5H-Pyrido[3,2-b]azepine, 6,7,8,9-tetrahydro-2-(1-methylethyl)- has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that this compound may have anti-inflammatory properties. In vitro experiments have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 5H-Pyrido[3,2-b]azepine, 6,7,8,9-tetrahydro-2-(1-methylethyl)- has also been evaluated to assess its suitability for drug development. Studies have shown that this compound exhibits favorable absorption and distribution properties when administered orally or intravenously. Additionally, it has a reasonable half-life and low toxicity profile in preclinical models. These characteristics suggest that it can be formulated into various dosage forms for clinical use.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 5H-Pyrido[3,2-b]azepine, 6,7,8,9-tetrahydro-2-(1-methylethyl)-. Early-phase clinical trials have demonstrated promising results with good tolerability and no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion,5H-Pyrido[3,2-b]azepine,6,7,8,9-tetrahydro-2-(1-methylethyl)) (CAS No. 1784624-50-5) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full potential in various disease models.

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